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Compound of Interest

Compound Name: Heptyl hexanoate

Cat. No.: B1593790 Get Quote

Heptyl hexanoate, a fatty acid ester, is a compound of interest for researchers and

professionals in drug development and chemical synthesis. This technical guide provides a

comprehensive overview of its fundamental chemical identifiers, crucial for accurate

documentation, database searches, and regulatory submissions. The information is presented

to facilitate easy comparison and integration into research and development workflows.

Chemical Identity and Properties
Heptyl hexanoate is recognized by various nomenclature and registry systems. A summary of

its key identifiers is provided in the table below.
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Identifier Type Identifier Source

CAS Registry Number 6976-72-3 [1][2][3][4]

IUPAC Name heptyl hexanoate [1][2]

Synonyms

Hexanoic acid, heptyl ester; n-

Heptyl hexanoate; Heptyl

caproate

[1][2][4][5]

Molecular Formula C13H26O2 [1][2][4]

Molecular Weight 214.34 g/mol [1]

InChI

InChI=1S/C13H26O2/c1-3-5-7-

8-10-12-15-13(14)11-9-6-4-

2/h3-12H2,1-2H3

[1][2]

InChIKey
QEKCBKVWQYEUGY-

UHFFFAOYSA-N
[1][2]

SMILES CCCCCCCOC(=O)CCCCC [1]

European Community (EC)

Number
230-239-8 [1][4][5]

PubChem CID 81464 [1]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of heptyl
hexanoate are specific to individual research and manufacturing processes. Standard

esterification methods, such as Fischer-Speier esterification, are commonly employed, typically

involving the reaction of hexanoic acid and heptanol in the presence of an acid catalyst.

Purification is often achieved through distillation. For precise analytical characterization,

techniques like Gas Chromatography-Mass Spectrometry (GC-MS) are utilized to confirm purity

and structure.[1][2]

Logical Relationship of Identifiers
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To visually represent the relationship between the core chemical substance and its various

identifiers, the following diagram illustrates the logical hierarchy.

Registry Identifiers Nomenclature Structural Information

Heptyl Hexanoate

CAS: 6976-72-3 IUPAC: heptyl hexanoate Formula: C13H26O2

EC: 230-239-8 PubChem CID: 81464 Synonyms

Hexanoic acid, heptyl ester n-Heptyl hexanoate

MW: 214.34 g/mol SMILES: CCCCCCCOC(=O)CCCCC

InChI

InChIKey

Click to download full resolution via product page

Caption: Hierarchical relationship of heptyl hexanoate identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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